Cas no 423768-38-1 (1H-Benzotriazole-5-carbonylchloride, 1-methyl-)

• Product Name: 1H-Benzotriazole-5-carbonylchloride, 1-methyl-
• CAS No: 423768-38-1
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• MDL: MFCD03086164
• CID: 328043
• PubChem ID: 2776550
• Update Time: 2025-05-24

1H-Benzotriazole-5-carbonylchloride, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-5-carbonylchloride, 1-methyl-
• 1-METHYL-1H-1,2,3-BENZOTRIAZOLE-5-CARBONYL CHLORIDE
• 1-Methyl-1H-benzotriazole-5-carbonyl chloride
• 1-methylbenzotriazole-5-carbonyl chloride
• 1-methyl-5-benzotriazolecarbonyl chloride
• WNWYKNCOAJIRNK-UHFFFAOYSA-N
• 423768-38-1
• 1-Methyl-1H-benzo[d][1,2,3]triazole-5-carbonyl chloride
• MFCD03086164
• SCHEMBL241491
• DTXSID60380178
• A825874
• FT-0608031

• MDL： MFCD03086164
• Inchi： 1S/C8H6ClN3O/c1-12-7-3-2-5(8(9)13)4-6(7)10-11-12/h2-4H,1H3
• InChI Key： WNWYKNCOAJIRNK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)N=NN2C)=O

Computed Properties

• Exact Mass: 195.02000
• Monoisotopic Mass: 195.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.5
• Melting Point: 125 °C
• Boiling Point: 355.3°C at 760 mmHg
• Flash Point: 168.7°C
• Refractive Index: 1.687
• PSA: 47.78000
• LogP: 1.34730

1H-Benzotriazole-5-carbonylchloride, 1-methyl- Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1H-Benzotriazole-5-carbonylchloride, 1-methyl-

Recent Advances in the Application of 1H-Benzotriazole-5-carbonylchloride, 1-methyl- (CAS: 423768-38-1) in Chemical Biology and Pharmaceutical Research

The compound 1H-Benzotriazole-5-carbonylchloride, 1-methyl- (CAS: 423768-38-1) has emerged as a critical reagent in modern chemical biology and pharmaceutical research. This heterocyclic acyl chloride derivative has garnered significant attention due to its versatile reactivity and applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and drug candidates. Recent studies have highlighted its role as a key building block for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 423768-38-1 in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a crucial intermediate in developing a new class of BTK (Bruton's tyrosine kinase) inhibitors with improved selectivity and pharmacokinetic properties. The study reported that derivatives synthesized using 1H-Benzotriazole-5-carbonylchloride, 1-methyl- showed enhanced binding affinity and reduced off-target effects compared to existing inhibitors, suggesting its potential in next-generation cancer therapeutics.

In the field of antimicrobial drug development, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) explored the application of 423768-38-1 in creating novel antibacterial agents. The research team developed a series of benzotriazole-containing compounds that demonstrated remarkable activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The unique reactivity of the carbonyl chloride group in 1H-Benzotriazole-5-carbonylchloride, 1-methyl- enabled efficient conjugation with various amine-containing pharmacophores, leading to compounds with improved membrane permeability and target specificity.

From a synthetic chemistry perspective, advances in the application of 423768-38-1 have been reported in several recent publications. A 2024 study in Organic Letters detailed a novel, high-yield method for the preparation of this compound and its derivatives, addressing previous challenges in purity and stability. The improved synthetic protocol has significant implications for scaling up production and facilitating broader research applications. Additionally, computational studies have provided new insights into the electronic properties and reactivity patterns of this molecule, enabling more rational design of derivatives for specific biological targets.

The pharmaceutical industry has shown growing interest in 1H-Benzotriazole-5-carbonylchloride, 1-methyl- as evidenced by recent patent filings. Several major pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for developing targeted protein degraders (PROTACs) and covalent inhibitors. Its ability to serve as both a reactive handle for bioconjugation and as a structural element contributing to target binding makes it particularly valuable in these emerging therapeutic modalities.

Looking forward, researchers anticipate expanding applications of 423768-38-1 in chemical biology probes and diagnostic agents. Recent work has demonstrated its potential in creating activity-based probes for studying enzyme function in live cells, as well as in developing novel imaging agents for positron emission tomography (PET). These developments underscore the compound's versatility and its growing importance in both basic research and translational medicine.